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Compound of Interest

Compound Name: 2,6-Dimethyl-3-nitropyridin-4-ol

Cat. No.: B079454 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of 2,6-Dimethyl-3-nitropyridin-4-ol,
a substituted pyridine derivative. Due to the limited availability of published data on this specific

compound, this guide synthesizes information from commercial suppliers and analogous

chemical literature to provide a foundational resource for research and development activities.

Chemical and Physical Properties
2,6-Dimethyl-3-nitropyridin-4-ol is a solid, white to off-white compound.[1] Its core structure is

a pyridine ring, substituted with two methyl groups, a nitro group, and a hydroxyl group. The

presence of these functional groups suggests potential for a variety of chemical reactions and

biological interactions.
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Property Value Source

CAS Number 13603-45-7 [1][2][3]

Molecular Formula C₇H₈N₂O₃ [1][2][3]

Molecular Weight 168.15 g/mol [1][2][3]

Melting Point 296 °C [1]

Boiling Point 363.7±37.0 °C (Predicted) [1]

Density 1.340±0.06 g/cm³ (Predicted) [1]

Appearance White to off-white solid [1]

Storage
Sealed in dry, Room

Temperature
[1][2]

Synthesis
While a specific, detailed experimental protocol for the synthesis of 2,6-Dimethyl-3-
nitropyridin-4-ol is not readily available in peer-reviewed literature, a plausible synthetic route

can be derived from established methods for the nitration of pyridin-4-ol derivatives. The

following protocol is adapted from a method described for the synthesis of the related

compound, 2,6-dimethyl-3,5-dinitro-4-pyridinol.[4] This process involves the direct nitration of

2,6-dimethyl-4-pyridone (also known as 2,6-lutidine-4-ol).

Experimental Protocol: Synthesis of 2,6-Dimethyl-3-
nitropyridin-4-ol
Materials:

2,6-dimethyl-4-pyridone

Concentrated Sulfuric Acid (98%)

Fuming Nitric Acid

Ice
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Deionized Water

Ethanol (for recrystallization)

Procedure:

In a flask equipped with a magnetic stirrer and placed in an ice bath, cautiously add

concentrated sulfuric acid.

Slowly add fuming nitric acid to the cooled sulfuric acid while maintaining a low temperature.

Gradually add 2,6-dimethyl-4-pyridone to the cooled acid mixture with continuous stirring.

The rate of addition should be controlled to prevent a significant exotherm.

After the addition is complete, slowly warm the reaction mixture to room temperature and

then heat on a steam bath at approximately 90°C for several hours. The reaction progress

should be monitored by a suitable technique, such as Thin Layer Chromatography (TLC).

Upon completion of the reaction, cool the mixture to room temperature and then carefully

pour it over crushed ice with stirring.

The precipitated solid product is collected by vacuum filtration and washed thoroughly with

cold water until the washings are neutral.

The crude product is then air-dried.

For purification, the crude solid can be recrystallized from a suitable solvent, such as

ethanol, to yield 2,6-Dimethyl-3-nitropyridin-4-ol.

Safety Precautions: This reaction involves the use of strong, corrosive acids and is highly

exothermic. It should be performed in a well-ventilated fume hood with appropriate personal

protective equipment, including gloves, safety goggles, and a lab coat.

Synthesis Workflow
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Caption: Proposed synthesis workflow for 2,6-Dimethyl-3-nitropyridin-4-ol.
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Spectral Data
While commercial suppliers indicate the availability of spectral data such as NMR, HPLC, and

LC-MS, this information is not publicly accessible in detail.[2] Researchers are advised to

obtain compound-specific analytical data upon acquisition of the material.

Biological Activity and Signaling Pathways
As of the date of this guide, there is no publicly available information in peer-reviewed scientific

literature detailing the biological activity, mechanism of action, or involvement in any signaling

pathways for 2,6-Dimethyl-3-nitropyridin-4-ol.

The broader class of nitropyridine derivatives has been investigated for a wide range of

biological activities, including potential applications as anticancer, antiviral, and anti-

neurodegenerative agents.[5] However, the specific biological profile of 2,6-Dimethyl-3-
nitropyridin-4-ol remains to be elucidated.

Conclusion
2,6-Dimethyl-3-nitropyridin-4-ol is a chemical compound with a well-defined structure for

which basic physicochemical properties are known. A plausible synthetic route can be inferred

from the chemical literature of analogous compounds. However, a significant gap exists in the

public domain regarding its detailed analytical data and, most notably, its biological activity and

potential therapeutic applications. This presents an opportunity for further research to explore

the pharmacological potential of this molecule. Professionals in drug discovery and

development are encouraged to undertake screening and mechanistic studies to uncover the

biological functions of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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